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Compound of Interest

Compound Name: Domperidone-d6

Cat. No.: B588569 Get Quote

Essential Safety and Handling Guide for
Domperidone-d6
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Domperidone-d6 in a laboratory setting. The following procedures are designed to ensure the

safety of all personnel and to maintain the integrity of research activities.

Hazard Identification and Safety Precautions
Domperidone-d6 is a deuterated form of Domperidone, an active pharmaceutical ingredient

(API). While some Safety Data Sheets (SDS) for Domperidone-d6 may not classify it as

hazardous, the parent compound, Domperidone, is associated with potential health risks,

including suspected reproductive toxicity.[1][2] Therefore, it is prudent to handle Domperidone-
d6 with a degree of caution appropriate for a potentially hazardous substance.

Key Hazards:

Potential for reproductive toxicity: Domperidone is suspected of damaging fertility or the

unborn child.[2]

Harmful if swallowed: Acute oral toxicity data for Domperidone indicates it can be harmful if

ingested.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b588569?utm_src=pdf-interest
https://www.benchchem.com/product/b588569?utm_src=pdf-body
https://www.benchchem.com/product/b588569?utm_src=pdf-body
https://www.benchchem.com/product/b588569?utm_src=pdf-body
https://www.benchchem.com/product/b588569?utm_src=pdf-body
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB01184.pdf?1265922741
https://cdn.caymanchem.com/cdn/msds/18875m.pdf
https://www.benchchem.com/product/b588569?utm_src=pdf-body
https://www.benchchem.com/product/b588569?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/18875m.pdf
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB01184.pdf?1265922741
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b588569?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


May cause irritation: Dust from the solid form may cause irritation to the eyes, skin, and

respiratory tract.[1]

General Handling Precautions:

Work in a well-ventilated area, preferably within a certified chemical fume hood.[3][4]

Avoid all personal contact, including inhalation of dust and contact with skin and eyes.[3]

Do not eat, drink, or smoke in areas where Domperidone-d6 is handled or stored.[5]

Wash hands thoroughly with soap and water after handling.[5]

Keep containers securely sealed when not in use.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to minimize exposure to Domperidone-d6. The

following table summarizes the recommended PPE for various laboratory activities involving

this compound.
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Activity Required PPE
Specifications and Best

Practices

Weighing and Preparing

Solutions

- Disposable Lab Coat- Nitrile

Gloves (double-gloving

recommended)- Safety

Goggles with side shields-

Particulate Respirator

(optional, based on risk

assessment)

- Ensure lab coat is fully

buttoned.- Check gloves for

any signs of damage before

use.- Goggles should provide

a complete seal around the

eyes.- If weighing outside of a

fume hood, a NIOSH-approved

N95 or higher respirator is

recommended to minimize

inhalation of fine particles.

Handling Solutions
- Disposable Lab Coat- Nitrile

Gloves- Safety Goggles

- Change gloves immediately if

they become contaminated.-

Avoid splashing.

Cleaning and Decontamination
- Disposable Lab Coat- Nitrile

Gloves- Safety Goggles

- Use appropriate cleaning

agents to decontaminate

surfaces.- Dispose of all

cleaning materials as

hazardous waste.

Experimental Protocols: Handling and Preparation
Step-by-Step Handling Procedure:

Preparation: Before starting, ensure the work area (preferably a chemical fume hood) is

clean and uncluttered. Assemble all necessary equipment and materials, including

Domperidone-d6, solvents, glassware, and waste containers.

Donning PPE: Put on all required PPE as outlined in the table above.

Weighing: If working with solid Domperidone-d6, carefully weigh the required amount on a

calibrated analytical balance within the fume hood. Use anti-static weighing paper or a weigh

boat.
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Dissolving: Add the weighed Domperidone-d6 to the desired solvent in a suitable container.

Cap the container and mix gently until the solid is fully dissolved.

Use in Experiments: Dispense the Domperidone-d6 solution as required for your

experimental protocol.

Storage: Store any remaining solid Domperidone-d6 and prepared solutions in clearly

labeled, sealed containers in a designated and secure location.

Decontamination: After completing the work, decontaminate the work area and any non-

disposable equipment with an appropriate solvent (e.g., 70% ethanol), followed by a general-

purpose laboratory cleaner.

Doffing PPE: Remove PPE in the correct order to avoid cross-contamination (gloves first,

then goggles, then lab coat). Dispose of all disposable PPE in the designated hazardous

waste container.

Hand Washing: Wash hands thoroughly with soap and water.

Spill and Emergency Procedures
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Emergency Situation Immediate Action

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with a gentle stream of

water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Inhalation
Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Minor Spill (Solid)

Wearing appropriate PPE, gently cover the spill

with absorbent paper towels. Carefully sweep

the material into a labeled hazardous waste

container. Decontaminate the area.

Minor Spill (Liquid)

Wearing appropriate PPE, cover the spill with

absorbent material. Collect the absorbed

material into a labeled hazardous waste

container. Decontaminate the area.

Major Spill

Evacuate the area and alert others. Contact

your institution's Environmental Health and

Safety (EHS) department immediately.

Disposal Plan
All waste materials contaminated with Domperidone-d6 must be disposed of as hazardous

chemical waste. Follow your institution's specific guidelines for hazardous waste disposal.

Waste Segregation and Disposal Steps:

Solid Waste:
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Includes: Unused Domperidone-d6 powder, contaminated gloves, weigh boats, paper

towels, and other disposable labware.

Procedure: Place all solid waste into a clearly labeled, leak-proof hazardous waste

container lined with a heavy-duty plastic bag. The label should include "Hazardous

Waste," "Domperidone-d6," and the associated hazards (e.g., "Toxic").

Liquid Waste:

Includes: Unused or waste solutions of Domperidone-d6, and solvents used for

decontamination.

Procedure: Collect all liquid waste in a dedicated, sealed, and properly vented hazardous

waste container. Do not mix with incompatible waste streams. The container must be

clearly labeled with "Hazardous Waste," the full chemical names of the contents (including

solvents), and approximate concentrations.

Sharps Waste:

Includes: Needles, syringes, and glass Pasteur pipettes contaminated with Domperidone-
d6.

Procedure: Place all contaminated sharps directly into a designated sharps container.

Once the container is full, seal it and manage it as hazardous chemical waste.

Visual Workflow for Handling and Disposal of
Domperidone-d6
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Caption: Workflow for the safe handling and disposal of Domperidone-d6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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